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Compound of Interest

Compound Name: Casein hydrolysate

Cat. No.: B6596021 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation, sterilization, and

storage of casein hydrolysate stock solutions for use in various research and development

applications, including microbial culture and cell culture media supplementation.

Introduction
Casein hydrolysate is a complex mixture of peptides and amino acids produced by the acid,

enzymatic, or pancreatic hydrolysis of casein, the main protein found in milk.[1] It serves as a

rich source of nitrogen and essential nutrients, making it a valuable supplement in culture

media for a wide variety of microorganisms and cells.[1] The type of hydrolysis (acid or

enzymatic) affects the final composition; for instance, acid hydrolysis can destroy temperature-

sensitive amino acids like tryptophan. Proper preparation of a stock solution is critical to ensure

its solubility, stability, and sterility.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the preparation and storage of

casein hydrolysate solutions.
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Parameter Value Source(s) Notes

Product Form

Off-white to creamish-

yellow, free-flowing

powder

Hygroscopic; should

be stored in a tightly

sealed container.

Solubility in Water
Up to 310 g/L (for acid

hydrolysate)

Solubility is pH-

dependent; enhanced

in alkaline conditions.

Recommended Stock

Conc.
2% - 10% (w/v)

A 2% solution is

commonly used for

chemically defined

media.

pH of Powder in Water

4.7 - 5.7 (5% w/v, acid

hydrolysate) or 6.0 -

7.0 (2% w/v,

enzymatic)

The final pH of the

stock solution should

be adjusted to meet

experimental

requirements.

Storage (Powder)
10°C to 30°C in a dry,

dark place

Keep container tightly

closed to prevent

moisture absorption.

Storage (Stock

Solution)

2°C to 8°C

(Refrigerated)

For long-term stability,

store in sterile, airtight

containers. Avoid

repeated freeze-thaw

cycles.

Experimental Protocol: Preparation of 10% (w/v)
Casein Hydrolysate Stock Solution
This protocol provides a detailed methodology for preparing a sterile 10% (w/v) casein
hydrolysate stock solution.
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Casein hydrolysate powder (acid or enzymatic)

High-purity distilled or deionized water

Phosphate-Buffered Saline (1X PBS), pH 7.4

1N Sodium Hydroxide (NaOH)

1M Hydrochloric Acid (HCl)

Stir plate and magnetic stir bar

Beaker or flask

Calibrated pH meter

Sterile 0.22 µm syringe filter and syringe, or bottle-top filtration unit

Sterile storage bottles

Autoclave (optional, see section 3.3.2)

Laminar flow hood or biological safety cabinet

Step-by-Step Procedure
Weighing: In a clean beaker or flask, weigh out 10 g of casein hydrolysate powder for every

100 mL of final solution volume.

Dissolution:

Add a magnetic stir bar to the vessel.

Add approximately 80% of the final volume of 1X PBS (e.g., 80 mL for a 100 mL final

volume).

Place the vessel on a stir plate and begin stirring. To aid dissolution, the solution can be

gently warmed to 60°C.
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Casein is more soluble at an alkaline pH. If the powder does not dissolve completely, add

a few drops of 1N NaOH to raise the pH and facilitate dissolution. Continue stirring until

the powder is fully dissolved.

pH Adjustment:

Allow the solution to cool to room temperature.

Calibrate the pH meter according to the manufacturer's instructions.

Adjust the pH of the solution to the desired level (typically between 7.2 and 7.4 for cell

culture applications) using 1M HCl or 1N NaOH as needed.

Final Volume Adjustment:

Carefully add high-purity water to reach the final desired volume (e.g., 100 mL).

Stir the solution to ensure it is homogeneous.

Sterilization:

Proceed to one of the sterilization methods outlined in section 3.3.

Sterilization Methods
Sterile filtration is the preferred method as it avoids heat-induced degradation of amino acids

and peptides.

Working within a laminar flow hood or biological safety cabinet, draw the casein
hydrolysate solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Dispense the solution through the filter into a sterile storage bottle. For larger volumes, a

sterile bottle-top filtration unit can be used.

Cap the bottle tightly and label it with the contents, concentration, and date of preparation.
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Autoclaving is an alternative but may lead to the degradation of some components. This

method is often used for preparing microbiological media where some degradation is

acceptable.

Dispense the solution into an autoclavable bottle, leaving sufficient headspace.

Loosely fasten the cap to allow for pressure equalization.

Autoclave at 121°C and 15 psi for 15 minutes.

After the cycle is complete, allow the solution to cool to room temperature inside the

autoclave.

Once cooled, tighten the cap and label the bottle appropriately.

Storage and Stability
Store the sterile stock solution at 2°C to 8°C.

To maintain stability, avoid excessive agitation during storage.

For long-term storage, the solution can be aliquoted into smaller, sterile tubes to minimize

contamination risk from repeated use.

Visually inspect the solution for any signs of precipitation or microbial contamination before

each use.

Visual Workflow and Diagrams
The following diagrams illustrate the key workflows and relationships in the preparation of the

casein hydrolysate stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b6596021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Sterilization

Weigh Casein
Hydrolysate Powder

Dissolve in PBS
(Warm to 60°C if needed)

Adjust pH to 7.2-7.4
(Use HCl / NaOH)

Adjust to Final Volume
with Purified Water

Sterile Filtration
(0.22 µm Filter)

(Recommended)

Autoclave
(121°C, 15 min)

(Alternative)
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Caption: Workflow for preparing casein hydrolysate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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